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Compound of Interest

Compound Name: 4-Chlorothioanisole

Cat. No.: B085629

This guide provides immediate, essential safety and logistical information for handling 4-
Chlorothioanisole in a laboratory setting. It is intended for researchers, scientists, and
professionals in drug development. The following procedures are designed to ensure the safe
handling, use, and disposal of this chemical.

Chemical Profile and Hazards

4-Chlorothioanisole is a combustible liquid that is harmful if swallowed, causes skin irritation,
and serious eye irritation.[1] It may also cause respiratory irritation.[1][2] It is crucial to handle
this chemical with appropriate care to avoid exposure.

Hazard Classification Category

Acute toxicity, Oral Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)
Flammable liquids Category 4

Data sourced from multiple safety data sheets.[1][3]

Physical and Chemical Properties
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Property Value

Appearance Colorless to light yellow/orange clear liquid
Odor Unpleasant

Molecular Formula C7HT7CIS

Molecular Weight 158.65 g/mol

Boiling Point 168-170 °C[4][5]

Melting Point 18-19 °C[4]

Flash Point 229 °F (109 °C)[4]

Density 1.22 g/mL at 25 °C[4][5]

Operational Plan: Step-by-Step Handling
Procedures

This section provides a procedural workflow for the safe handling of 4-Chlorothioanisole from
receipt to disposal.

1. Receiving and Storage
« Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

o Storage Location: Store in a dry, cool, and well-ventilated place away from heat, sparks, and
open flames.[1][6]

o Container Integrity: Keep the container tightly closed when not in use.[3][6]
e Incompatible Materials: Store away from strong oxidizing agents.[3]
2. Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory to prevent exposure.
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Protection Type Specific PPE

Eye/Face Protection Chemical safety goggles or a face shield.[1][7]

Chemical-resistant gloves (e.g., Butyl rubber), a
Skin Protection lab coat or chemical-resistant apron, and
closed-toe shoes.[1][7][8]

Use in a well-ventilated area or under a
) ) chemical fume hood.[2][9] If ventilation is
Respiratory Protection ) ]
inadequate, a NIOSH-approved respirator for

organic vapors is required.

. Handling and Use

Work Area: All handling of 4-Chlorothioanisole should be conducted in a well-ventilated

laboratory, preferably within a certified chemical fume hood.[2][9]

Dispensing: When transferring or dispensing the chemical, use spark-free tools and ensure
proper grounding to avoid static discharge.[2][6]

Hygiene: Wash hands thoroughly with soap and water after handling.[1][10] Do not eat,
drink, or smoke in the work area.[1][4]

Avoid Inhalation: Avoid breathing vapors or mists.[3][10]
. Spill and Emergency Procedures
Minor Spills:
o Evacuate non-essential personnel from the immediate area.
o Ensure adequate ventilation.

o Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,

earth, or vermiculite.[3][6]

o Collect the absorbed material into a suitable, closed container for disposal.[3][11]
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o Clean the spill area with soap and water.
e Major Spills:
o Evacuate the laboratory immediately and alert others.
o Contact the institution's emergency response team.
o Provide the emergency team with the Safety Data Sheet (SDS).

e First Aid:

[e]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including
under the eyelids. Seek immediate medical attention.[1]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing. If skin irritation persists, seek medical attention.[1]

o Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Seek immediate medical attention.[1][10]

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention if symptoms occur.[1]

Disposal Plan

Proper disposal of 4-Chlorothioanisole and its contaminated materials is critical to prevent
environmental contamination.

¢ \Waste Collection:

o Collect all waste containing 4-Chlorothioanisole, including contaminated absorbent
materials and disposable PPE, in a designated, labeled, and sealed hazardous waste
container.

¢ Disposal Method:
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o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[4] Chlorinated aromatic compounds require

specialized disposal methods.[12]

o Do not dispose of down the drain or in regular trash.
o Container Disposal:

o Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected
as hazardous waste. The empty, rinsed container can then be disposed of according to
institutional guidelines. For non-returnable drums, they must be empty and free of solvent
residues before being sent to metal recyclers.[13]

Workflow and Safety Logic

The following diagram illustrates the logical workflow for handling 4-Chlorothioanisole,

emphasizing key safety checkpoints.
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Workflow for Handling 4-Chlorothioanisole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b085629?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAA11025&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=5600%2F5666-1-02.pdf
https://www.fishersci.com/store/msds?partNumber=AC331350050&countryCode=US&language=en
https://www.echemi.com/produce/pr25030418539-4-chlorothioanisole.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7358698_EN.htm
https://datasheets.scbt.com/sc-251230.pdf
https://blog.storemasta.com.au/examples-of-ppe-for-various-dangerous-goods-classes
https://www.microcare.com/en-US/Resources/Resource-Center/FAQs/Is-Personal-Protective-Equipment-Required-When-Wor
https://www.echemi.com/sds/thioanisole-pid_Seven3603.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-thioanisole-CASNO-100-68-06263-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC138671000&countryCode=US&language=en
https://pubs.rsc.org/en/content/articlelanding/1995/cs/cs9952400423/unauth
https://pubs.rsc.org/en/content/articlelanding/1995/cs/cs9952400423/unauth
https://www.chlorinated-solvents.eu/safety-technology/recycling-disposal/
https://www.benchchem.com/product/b085629#personal-protective-equipment-for-handling-4-chlorothioanisole
https://www.benchchem.com/product/b085629#personal-protective-equipment-for-handling-4-chlorothioanisole
https://www.benchchem.com/product/b085629#personal-protective-equipment-for-handling-4-chlorothioanisole
https://www.benchchem.com/product/b085629#personal-protective-equipment-for-handling-4-chlorothioanisole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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